N-(5-methyl-1,2-oxazol-3-yl)azocane-1-carboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)azocane-1-carboxamide
• InChI: InChI=1S/C12H19N3O2/c1-10-9-11(14-17-10)13-12(16)15-7-5-3-2-4-6-8-15/h9H,2-8H2,1H3,(H,13,14,16)
• InChI Key: ZLMOBUVAXPXSGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)N2CCCCCCC2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

N-(5-methyl-1,2-oxazol-3-yl)azocane-1-carboxamide is a synthetic compound that has been found to have potential applications in scientific research. This compound is also known as MOCA and is a derivative of azocane. MOCA has been shown to have interesting properties that make it useful in a variety of research applications.

Mechanism of Action

The mechanism of action of MOCA is not well understood. However, it is believed to interact with proteins and affect their folding and unfolding.
Biochemical and Physiological Effects:
MOCA has been shown to have biochemical and physiological effects on proteins. It has been shown to stabilize proteins and prevent their denaturation. This is important in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

One advantage of using MOCA in lab experiments is its ability to stabilize proteins. This makes it useful in the study of protein folding and unfolding. However, one limitation of using MOCA is that its mechanism of action is not well understood. This makes it difficult to use in certain experiments.

Future Directions

There are many future directions for research involving MOCA. One direction is the study of its mechanism of action. This will provide a better understanding of how MOCA interacts with proteins. Another direction is the development of new drugs and therapies based on MOCA. MOCA has the potential to be used in the treatment of diseases such as Alzheimer's and Parkinson's. Additionally, MOCA can be used in the development of new materials with unique properties. Overall, MOCA has many potential applications in scientific research and its study will likely lead to many new discoveries.

Synthesis Methods

MOCA can be synthesized through a multistep process that involves the reaction of 5-methyl-1,2-oxazole with azocane-1-carboxylic acid. The resulting compound is then purified through chromatography to obtain pure MOCA.

Scientific Research Applications

MOCA has been found to have potential applications in scientific research. One such application is in the study of protein folding. MOCA has been shown to interact with proteins and can be used to study the folding and unfolding of proteins. This is important in the development of new drugs and therapies.